Cas no 38946-60-0 (2,5-Dichloro-4-methylphenol)

• Product Name: 2,5-Dichloro-4-methylphenol
• CAS No: 38946-60-0
• MF: C₇H₆Cl₂O
• MW: 177.027940273285
• MDL: MFCD22414675
• CID: 2112437
• PubChem ID: 12652108
• Update Time: 2025-05-24

2,5-Dichloro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-methylPhenol
• 2,5-dichloro-4-methyl-phenol
• 2,5-Dichloro-4-methylphenol

• MDL： MFCD22414675
• Inchi： 1S/C7H6Cl2O/c1-4-2-6(9)7(10)3-5(4)8/h2-3,10H,1H3
• InChI Key： BJXGQFCETVDSHR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Topological Polar Surface Area: 20.2

Additional information on 2,5-Dichloro-4-methylphenol

Recent Advances in the Study of 2,5-Dichloro-4-methylphenol (CAS: 38946-60-0) and Its Applications in Chemical Biology and Medicine

2,5-Dichloro-4-methylphenol (CAS: 38946-60-0) is a chlorinated phenolic compound that has garnered significant attention in recent years due to its diverse applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as an intermediate in synthetic chemistry, antimicrobial agent, and even as a scaffold for drug development. The latest research has shed light on its molecular interactions, biological activities, and potential therapeutic uses, making it a subject of considerable scientific interest.

Recent studies have focused on the synthesis and optimization of 2,5-Dichloro-4-methylphenol derivatives to enhance their biological efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit potent inhibitory effects against bacterial enzymes involved in antibiotic resistance. The research highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a promising avenue for combating multidrug-resistant pathogens. These findings underscore the potential of 2,5-Dichloro-4-methylphenol as a lead compound in the development of novel antimicrobial agents.

In addition to its antimicrobial properties, 2,5-Dichloro-4-methylphenol has been investigated for its role in chemical biology. A 2022 study in ACS Chemical Biology explored its use as a molecular probe to study protein-ligand interactions. The researchers utilized the compound's unique halogen bonding capabilities to design probes that could selectively target and label specific proteins in complex biological systems. This approach has opened new possibilities for understanding cellular pathways and identifying potential drug targets, further emphasizing the versatility of this chemical entity.

The environmental and toxicological aspects of 2,5-Dichloro-4-methylphenol have also been a focus of recent research. A 2023 report in Environmental Science & Technology examined the compound's persistence and degradation pathways in aquatic ecosystems. The study revealed that while 2,5-Dichloro-4-methylphenol can be degraded by certain microbial communities, its chlorinated structure may lead to the formation of potentially toxic byproducts. These findings highlight the need for further research into the environmental fate of this compound, particularly in the context of its industrial and pharmaceutical applications.

Looking ahead, the potential therapeutic applications of 2,5-Dichloro-4-methylphenol and its derivatives are being explored in oncology. Preliminary studies published in Bioorganic & Medicinal Chemistry Letters in early 2024 suggest that certain analogs of the compound exhibit selective cytotoxicity against cancer cell lines. Researchers are particularly interested in its ability to modulate oxidative stress pathways, which could be leveraged to develop targeted therapies for cancers with high oxidative stress profiles. While these findings are still in the early stages, they represent a promising direction for future research.

In conclusion, 2,5-Dichloro-4-methylphenol (CAS: 38946-60-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—from antimicrobial development to chemical probes and potential anticancer agents—demonstrate its versatility and importance in modern scientific inquiry. As research progresses, a deeper understanding of its mechanisms of action and optimization of its derivatives will likely yield valuable contributions to both basic science and therapeutic development. Future studies should focus on addressing the environmental concerns associated with its use while maximizing its beneficial applications in medicine and biotechnology.